Cas no 1803844-01-0 (4-Hydroxy-3-methyl-2-phenylpyridine)

• Product Name: 4-Hydroxy-3-methyl-2-phenylpyridine
• CAS No: 1803844-01-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4906504
• Update Time: 2025-05-28

4-Hydroxy-3-methyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-phenylpyridine

• Inchi： 1S/C12H11NO/c1-9-11(14)7-8-13-12(9)10-5-3-2-4-6-10/h2-8H,1H3,(H,13,14)
• InChI Key： HCGLRWIJDDDFPW-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(C2C=CC=CC=2)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-methyl-2-phenylpyridine

Research Brief on 4-Hydroxy-3-methyl-2-phenylpyridine (CAS: 1803844-01-0): Recent Advances and Applications

4-Hydroxy-3-methyl-2-phenylpyridine (CAS: 1803844-01-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and emerging applications in drug discovery and development.

One of the most notable advancements in the study of 4-Hydroxy-3-methyl-2-phenylpyridine is its application in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, which are implicated in various cancers. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation. The study highlighted the importance of the hydroxyl and phenyl groups in mediating interactions with the kinase active site.

In addition to its role in kinase inhibition, 4-Hydroxy-3-methyl-2-phenylpyridine has been investigated for its anti-inflammatory properties. A recent study in the European Journal of Pharmacology reported that this compound significantly reduces the production of pro-inflammatory cytokines in vitro and in vivo. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. These findings are particularly relevant given the growing need for therapies targeting chronic inflammatory conditions.

The synthesis of 4-Hydroxy-3-methyl-2-phenylpyridine has also seen methodological improvements. A 2022 publication in Organic Letters described a novel, one-pot synthesis route that offers higher yields and reduced environmental impact compared to traditional methods. This advancement is expected to facilitate the large-scale production of the compound for both research and industrial applications. The study also provided detailed spectroscopic data (NMR, MS) for the compound, which will aid in its identification and characterization in future studies.

Looking ahead, the potential applications of 4-Hydroxy-3-methyl-2-phenylpyridine extend beyond its current uses. Computational studies have predicted favorable drug-like properties, including good bioavailability and low toxicity, making it a promising scaffold for further medicinal chemistry optimization. Ongoing research is exploring its utility in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in models of Parkinson's disease. As the compound continues to be studied, it is likely to play an increasingly important role in the development of new therapeutic agents.